[(3S,4R)-3-Amino-4-(3-fluorophenyl)pyrrolidin-1-yl]-(5-methyl-1-propan-2-ylpyrazol-3-yl)methanone;hydrochloride

• IUPAC Name: [(3S,4R)-3-amino-4-(3-fluorophenyl)pyrrolidin-1-yl]-(5-methyl-1-propan-2-ylpyrazol-3-yl)methanone;hydrochloride
• InChI: InChI=1S/C18H23FN4O.ClH/c1-11(2)23-12(3)7-17(21-23)18(24)22-9-15(16(20)10-22)13-5-4-6-14(19)8-13;/h4-8,11,15-16H,9-10,20H2,1-3H3;1H/t15-,16+;/m0./s1
• InChI Key: JQIFQACDRYYHSV-IDVLALEDSA-N
• Canonical SMILES: CC1=CC(=NN1C(C)C)C(=O)N2CC(C(C2)N)C3=CC(=CC=C3)F.Cl
• Isomeric SMILES: CC1=CC(=NN1C(C)C)C(=O)N2C[C@H]([C@@H](C2)N)C3=CC(=CC=C3)F.Cl
• Molecular Formula: C18H24ClFN4O
• Molecular Weight: 366.9 g/mol

Description

[(3S,4R)-3-Amino-4-(3-fluorophenyl)pyrrolidin-1-yl]-(5-methyl-1-propan-2-ylpyrazol-3-yl)methanone;hydrochloride is a useful research compound. Its molecular formula is C18H24ClFN4O and its molecular weight is 366.87. The purity is usually 95%.
BenchChem offers high-quality [(3S,4R)-3-Amino-4-(3-fluorophenyl)pyrrolidin-1-yl]-(5-methyl-1-propan-2-ylpyrazol-3-yl)methanone;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(3S,4R)-3-Amino-4-(3-fluorophenyl)pyrrolidin-1-yl]-(5-methyl-1-propan-2-ylpyrazol-3-yl)methanone;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Formulation Development for Poorly Water-Soluble Compounds

In the study of formulation development for a poorly water-soluble compound, researchers focused on creating a precipitation-resistant solution to increase in vivo exposure. This research is crucial for the early toxicology and clinical studies of compounds with poor solubility, highlighting a methodology that could be applicable to the compound (Burton et al., 2012).

Structural and Electronic Analyses

Research on the synthesis, crystal structure, and DFT study of related compounds emphasizes the importance of understanding molecular structures through X-ray diffraction and density functional theory. These studies reveal physicochemical properties and potential reactivity, which are fundamental for predicting the behavior and application of new compounds (Huang et al., 2021).

Antimicrobial and Anticancer Properties

Several studies have synthesized and evaluated the antimicrobial and anticancer activities of compounds structurally related to the one . These research efforts demonstrate the therapeutic potential of such compounds, suggesting areas of application for new chemical entities in treating infections and cancer (Katariya et al., 2021).

Corrosion Inhibition

Research on the corrosion inhibition effect of pyrazole derivatives on mild steel in hydrochloric acid solution presents another potential application area. Such studies are essential for industrial applications where corrosion resistance is critical, indicating that related compounds could be explored for their protective qualities against corrosion (Yadav et al., 2015).